2-(6-Methoxyquinolin-3-yl)ethan-1-amine

• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25 g/mol
• IUPAC Name: 2-(6-methoxyquinolin-3-yl)ethanamine
• InChI: InChI=1S/C12H14N2O/c1-15-11-2-3-12-10(7-11)6-9(4-5-13)8-14-12/h2-3,6-8H,4-5,13H2,1H3
• InChI Key: AMVRUBUZNZPNOR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=CC(=CN=C2C=C1)CCN

Description

2-(6-Methoxyquinolin-3-yl)ethan-1-amine is a quinoline derivative featuring a methoxy group at the 6-position and an ethan-1-amine moiety at the 3-position of the heteroaromatic core. Quinoline-based compounds are historically significant in medicinal chemistry, particularly for their antimalarial properties (e.g., quinine and chloroquine) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(6-Methoxyquinolin-3-yl)ethan-1-amine typically involves the reaction of 6-methoxyquinoline with ethylamine under specific conditions. One common method includes the use of a catalyst to facilitate the reaction, which is carried out at elevated temperatures to ensure the formation of the desired product .

Industrial Production Methods

In an industrial setting, the production of 2-(6-Methoxyquinolin-3-yl)ethan-1-amine may involve large-scale synthesis using similar reaction conditions as in laboratory settings but optimized for higher yields and efficiency. This often includes the use of continuous flow reactors and advanced purification techniques to obtain high-purity products .

Chemical Reactions Analysis

Alkylation and Acylation Reactions

The primary amine undergoes N-alkylation and N-acylation to form secondary amines or amides. For example:

• Ethylation : Reaction with ethyl iodide in ethanol using palladium on carbon (Pd/C) yields the N-ethyl derivative.

• Acetylation : Treatment with acetyl chloride in dichloromethane (DCM) and triethylamine (Et₃N) produces the acetamide derivative.

Reaction Type	Reagents/Conditions	Product	Yield	Source
N-Alkylation	Ethyl iodide, EtOH, Pd/C, 80°C	N-Ethyl derivative	75%*
N-Acylation	Acetyl chloride, DCM, Et₃N, rt	Acetamide derivative	82%*

*Yields inferred from analogous reactions in quinoline derivatives .

Schiff Base Formation

The amine reacts with aldehydes to form Schiff bases , which are intermediates in drug synthesis. For instance:

• Reaction with benzaldehyde in methanol at room temperature produces a stable imine .

Mechanism :

• Aldehyde carbonyl activation.

• Nucleophilic attack by the amine, followed by dehydration to form the C=N bond .

Oxidative Coupling and Cyclization

The amine engages in Ugi-azide multicomponent reactions to form tetrazole hybrids :

• Reaction with aldehydes, tert-butyl isocyanide, and trimethylsilyl azide in methanol produces tetrazole derivatives.

Example :

• With propanal: 22% yield after purification .

Key Factors :

• Solvent polarity and reaction time (20–120 hours).

• Bulkier aldehydes (e.g., heptanal) improve antimalarial activity (IC₅₀ = 0.324 µM) .

Catalytic Coupling Reactions

The amine participates in Buchwald–Hartwig couplings for C–N bond formation :

• With aryl halides (e.g., 4-chloro-7-azaindole) using XPhos ligand and Pd catalysis.

Optimized Conditions :

• Temperature: 75°C (lower than standard 100°C).

• Ligand: XPhos instead of t-BuXPhos to minimize side products .

Mechanistic Considerations

• Hydrogen-Transfer Reactions : The amine may act as a hydrogen donor in borrowing-hydrogen mechanisms, forming six-membered transition states .

• Steric Effects : Bulky substituents on the quinoline ring slow reaction kinetics.

Stability and Side Reactions

• Chlorinating Agents : Reactions with CCl₄ or Cl₃CCN risk forming toxic byproducts .

• Oxidation : The amine is susceptible to oxidation under strong acidic conditions.

Scientific Research Applications

2-(6-Methoxyquinolin-3-yl)ethan-1-amine has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex quinoline derivatives.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(6-Methoxyquinolin-3-yl)ethan-1-amine involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below highlights key structural differences and similarities among 2-(6-Methoxyquinolin-3-yl)ethan-1-amine and selected analogs:

Compound Name	Core Structure	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
2-(6-Methoxyquinolin-3-yl)ethan-1-amine	Quinoline	6-OCH₃, 3-CH₂CH₂NH₂	C₁₂H₁₃N₂O	201.25	Methoxy, primary amine
5-Methoxytryptamine	Indole	5-OCH₃, CH₂CH₂NH₂	C₁₁H₁₄N₂O	190.24	Methoxy, primary amine
25I-NBOMe	Phenethylamine	2,5-Dimethoxyphenyl, 4-iodo, N-methoxybenzyl	C₁₈H₂₁INO₃	426.27	Dimethoxy, iodo, secondary amine
2-(2,3,4-Trimethoxyphenyl)ethan-1-amine	Phenyl	2,3,4-OCH₃, CH₂CH₂NH₂	C₁₁H₁₇NO₃	211.26	Trimethoxy, primary amine

Key Observations :

• Quinoline vs.
• Methoxy Positioning: Methoxy groups at the 6-position (quinoline) or 5-position (indole) influence electronic effects and steric interactions, modulating bioavailability and metabolic stability.

Biological Activity

2-(6-Methoxyquinolin-3-yl)ethan-1-amine is an organic compound characterized by a methoxy-substituted quinoline moiety and an ethylamine functional group. Its chemical formula is C$_{11}$H$_{14}$N$_2$O, indicating the presence of nitrogen, oxygen, and carbon atoms. The compound features a quinoline ring system, which contributes to its significant biological activities, particularly in pharmacological contexts.

Pharmacological Properties

Preliminary studies suggest that 2-(6-Methoxyquinolin-3-yl)ethan-1-amine exhibits notable biological activity, especially in the following areas:

• Antimicrobial Activity : Quinoline derivatives are well-known for their antimicrobial properties. Research indicates that compounds similar to 2-(6-Methoxyquinolin-3-yl)ethan-1-amine have shown effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli .
• Antiplasmodial Activity : Compounds derived from methoxyquinoline structures have been evaluated for their activity against Plasmodium falciparum, the causative agent of malaria. The presence of specific functional groups can enhance their efficacy .

Understanding the mechanisms through which 2-(6-Methoxyquinolin-3-yl)ethan-1-amine operates is crucial for its therapeutic application. The compound's interactions with biological macromolecules can modulate various biochemical pathways, potentially affecting cellular processes such as apoptosis and cell proliferation .

Structure-Activity Relationship (SAR)

The biological activity of 2-(6-Methoxyquinolin-3-yl)ethan-1-amine can be influenced by its structural features. A quantitative structure–activity relationship (QSAR) analysis has been employed to predict the biological activity based on the compound's chemical structure. The following table summarizes key structural features and their associated biological activities:

Compound Name	Structure Features	Unique Aspects
6-Methoxyquinoline	Quinoline with methoxy group	Well-studied for antimicrobial properties
8-Aminoquinoline	Amino group at position 8	Known for anticancer activity
4-Methylquinoline	Methyl substitution at position 4	Exhibits different pharmacological profiles
2-Aminoethylphenol	Phenolic structure with aminoethyl chain	Potentially useful in neuroprotective studies

Each of these compounds exhibits distinct biological activities attributed to variations in their functional groups and positions on the quinoline ring system. The unique combination of features in 2-(6-Methoxyquinolin-3-yl)ethan-1-amine may offer novel therapeutic avenues not fully explored by its analogs .

Study on Antimicrobial Properties

A recent study evaluated several quinoline derivatives for their antimicrobial efficacy. The results indicated that compounds similar to 2-(6-Methoxyquinolin-3-yl)ethan-1-amine demonstrated significant activity against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentrations (MICs) were comparable to those of established antibiotics like ampicillin, suggesting potential as a new class of antimicrobial agents .

Evaluation of Antiplasmodial Activity

In another study focusing on antiplasmodial activity, derivatives of methoxyquinoline were synthesized and tested against Plasmodium falciparum. The findings revealed that structural modifications could enhance selectivity and potency against malaria parasites. This highlights the importance of further exploring the structure–activity relationship to optimize therapeutic efficacy .

Q & A

Q. What spectroscopic methods are recommended for characterizing 2-(6-Methoxyquinolin-3-yl)ethan-1-amine, and how should data be interpreted?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR): Use $^1 \text{H}$-NMR and $^{13} \text{C}$-NMR to confirm the methoxyquinoline backbone and ethylamine side chain. Compare chemical shifts to structurally similar compounds (e.g., indole-based amines like 2-(1H-indol-3-yl)ethan-1-amine hydrochloride, where aromatic protons appear at δ 7.0–7.5 ppm and methoxy groups at δ ~3.8 ppm) .
• Mass Spectrometry (MS): High-resolution MS (HRMS) confirms molecular weight (expected for $\text{C}_{12}\text{H}_{14}\text{N}_2\text{O}$: 202.1106 g/mol). Fragmentation patterns help identify the quinoline ring and amine moiety.
• Infrared (IR) Spectroscopy: Key peaks include N–H stretches (~3300 cm$^{-1}$) and C–O–C stretches (~1250 cm$^{-1}$) from the methoxy group.

Q. How is the purity of 2-(6-Methoxyquinolin-3-yl)ethan-1-amine assessed during synthesis?

Methodological Answer:

• HPLC/GC Analysis: Use reverse-phase HPLC with a C18 column (mobile phase: acetonitrile/water with 0.1% trifluoroacetic acid) to quantify purity. Retention times should match standards.
• Melting Point Determination: Compare observed melting points to literature values (if available) to detect impurities.
• Elemental Analysis: Confirm %C, %H, and %N within ±0.4% of theoretical values.

Advanced Research Questions

Q. What synthetic strategies are effective for introducing the methoxyquinoline moiety in 2-(6-Methoxyquinolin-3-yl)ethan-1-amine?

Methodological Answer:

• Quinoline Ring Construction: Use the Skraup or Doebner-Miller reaction to synthesize the 6-methoxyquinoline core. For example, condense glycerol with 3-nitroanisole under acidic conditions, followed by reduction to the amine .
• Side-Chain Installation: Attach the ethylamine group via nucleophilic substitution or reductive amination. For example, react 6-methoxyquinoline-3-carbaldehyde with nitromethane (Henry reaction), then reduce the nitro group to amine using $\text{H}_2/\text{Pd-C}$ .
• Challenges: Competing reactions (e.g., over-reduction of the quinoline ring) require controlled conditions (low temperature, inert atmosphere).

Q. How can computational modeling predict the compound’s interaction with serotonin receptors (e.g., 5-HT2A)?

Methodological Answer:

• Molecular Docking: Use software like AutoDock Vina to dock the compound into the 5-HT2A receptor’s binding pocket (PDB ID: 6WGT). Focus on hydrogen bonding with Ser159 and π-π stacking with Phe340 .
• MD Simulations: Run 100-ns simulations (GROMACS/AMBER) to assess binding stability. Compare binding free energies (MM/PBSA) to known agonists like psilocin.
• SAR Analysis: Modify substituents (e.g., methoxy position) and evaluate changes in docking scores to optimize receptor affinity.

Q. How do crystallographic tools (e.g., SHELX) resolve structural ambiguities in 2-(6-Methoxyquinolin-3-yl)ethan-1-amine derivatives?

Methodological Answer:

• Data Collection: Collect high-resolution (<1.0 Å) X-ray diffraction data. Use synchrotron radiation for small crystals.
• Structure Solution: Apply SHELXD for phase determination and SHELXL for refinement. Anisotropic displacement parameters (ADPs) clarify thermal motion in the ethylamine side chain .
• Validation: Check R-factors (<5%), bond-length deviations (±0.02 Å), and electron density maps (e.g., omit maps for missing atoms).

Q. How should researchers address contradictions in bioactivity data across different assays?

Methodological Answer:

• Assay Standardization: Use validated protocols (e.g., cAMP accumulation for GPCR activity, radioligand binding for affinity measurements). Include positive controls (e.g., serotonin for 5-HT2A).
• Data Normalization: Account for cell-line variability (e.g., HEK293 vs. CHO cells) by expressing results as % of control response.
• Statistical Reconciliation: Apply multivariate analysis (ANOVA) to identify confounding variables (e.g., pH, temperature) .